Cas no 1156077-63-2 ((2-cyanoethyl)(methyl)carbamoylformic acid)

• Product Name: (2-cyanoethyl)(methyl)carbamoylformic acid
• CAS No: 1156077-63-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5176717
• PubChem ID: 43444987
• Update Time: 2026-03-05

(2-cyanoethyl)(methyl)carbamoylformic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(2-cyanoethyl)methylamino]-2-oxo-
• (2-cyanoethyl)(methyl)carbamoyl]formic acid
• (2-cyanoethyl)(methyl)carbamoylformic acid

• MDL： MFCD12171712
• Inchi： 1S/C6H8N2O3/c1-8(4-2-3-7)5(9)6(10)11/h2,4H2,1H3,(H,10,11)
• InChI Key： XRNOQVKBNQBHAO-UHFFFAOYSA-N
• SMILES： N(C)(CCC#N)C(=O)C(=O)O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2-cyanoethyl)(methyl)carbamoylformic acid

Introduction to (2-cyanoethyl)(methyl)carbamoylformic Acid (CAS No. 1156077-63-2)

In the realm of pharmaceutical chemistry, the compound (2-cyanoethyl)(methyl)carbamoylformic acid (CAS No. 1156077-63-2) stands out as a versatile intermediate with significant applications in drug development and synthetic chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its role in the synthesis of various pharmacologically active molecules. The presence of both cyano and carbamoyl functional groups makes it a valuable building block for medicinal chemists seeking to design novel therapeutic agents.

The chemical structure of (2-cyanoethyl)(methyl)carbamoylformic acid consists of a formic acid derivative substituted with a cyanoethyl group and a methyl carbamoyl moiety. This arrangement imparts distinct reactivity patterns that are exploited in synthetic protocols. The cyano group, known for its ability to participate in nucleophilic addition reactions, facilitates the formation of amide bonds, which are crucial in peptide and protein-based drug formulations. Meanwhile, the methyl carbamoyl group provides a site for further functionalization, enabling the creation of more complex molecular architectures.

Recent advancements in the field of medicinal chemistry have highlighted the importance of such intermediates in the development of targeted therapies. For instance, studies have demonstrated that derivatives of (2-cyanoethyl)(methyl)carbamoylformic acid can be incorporated into small-molecule inhibitors designed to modulate enzyme activity in diseases such as cancer and inflammatory disorders. The compound's ability to serve as a precursor for bioactive molecules has made it a focal point in research aimed at identifying new pharmacophores.

One notable application of this compound is in the synthesis of protease inhibitors, which are essential in treating conditions like HIV/AIDS and cancer. The cyanoethyl group can be strategically positioned to interact with specific residues on the target enzyme, enhancing binding affinity and inhibitory potency. Additionally, the methyl carbamoyl moiety allows for modifications that can fine-tune solubility and metabolic stability, critical factors in drug formulation.

In recent years, computational chemistry has played a pivotal role in optimizing the synthesis and properties of (2-cyanoethyl)(methyl)carbamoylformic acid. Molecular modeling techniques have been employed to predict how different substituents will influence the compound's reactivity and biological activity. These insights have guided experimental efforts, leading to more efficient synthetic routes and improved yields. Furthermore, green chemistry principles have been integrated into these processes, minimizing waste and reducing environmental impact.

The versatility of (2-cyanoethyl)(methyl)carbamoylformic acid extends beyond its role as a synthetic intermediate. It has also been explored as a component in materials science applications, particularly in the development of functional polymers and coatings. Its unique chemical properties make it suitable for creating materials with tailored mechanical and thermal characteristics, which are valuable in industries ranging from electronics to aerospace.

As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow. Collaborative efforts between chemists, biologists, and engineers will continue to drive innovation, leveraging the potential of intermediates like (2-cyanoethyl)(methyl)carbamoylformic acid to address complex challenges in medicine and materials science. The ongoing exploration of its derivatives promises to yield novel compounds with enhanced therapeutic benefits and technological applications.